3-[2-(4-methyl-2-propan-2-ylphenoxy)ethyl]-1H-benzimidazole-2-thione

• Molecular Formula: C19H22N2OS
• Molecular Weight: 326.5 g/mol
• IUPAC Name: 3-[2-(4-methyl-2-propan-2-ylphenoxy)ethyl]-1H-benzimidazole-2-thione
• InChI: InChI=1S/C19H22N2OS/c1-13(2)15-12-14(3)8-9-18(15)22-11-10-21-17-7-5-4-6-16(17)20-19(21)23/h4-9,12-13H,10-11H2,1-3H3,(H,20,23)
• InChI Key: ZDYAAMWLXNIXQT-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)OCCN2C3=CC=CC=C3NC2=S)C(C)C
• solubility: 0.3 [ug/mL]

Description

3-[2-(4-methyl-2-propan-2-ylphenoxy)ethyl]-1H-benzimidazole-2-thione is a member of benzimidazoles.

Scientific Research Applications

Antioxidant Properties

• Benzimidazole derivatives have been explored for their antioxidant properties. One study synthesized novel benzimidazole derivatives and tested them for their antioxidant activity. These compounds were found effective in scavenging DPPH radicals and inhibiting lipid peroxidation in rat liver, indicating potential as antioxidants (Kuş et al., 2008).

Anticancer and Antimicrobial Activity

• Another research focused on benzimidazole derivatives bearing 1,2,4-triazole, exploring their tautomeric properties, conformations, and potential anti-cancer properties. The study used density functional theory and molecular docking to understand the mechanism behind their anti-cancer properties (Karayel, 2021).
• The antimicrobial activities of benzimidazole derivatives have also been explored. These compounds were synthesized and evaluated for their effectiveness against various bacterial and fungal strains. The results indicated significant antimicrobial properties, suggesting potential applications in treating infections (Abdel-Motaal et al., 2020).

Electric Dipole Moments

• A study examined the electric dipole moments of various benzimidazole compounds, contributing to our understanding of their molecular conformations and tautomerism. This information is crucial for the design and synthesis of functional molecules in various scientific applications (Cumper & Pickering, 1972).

DNA Binding and Cytotoxicity

• Benzimidazole-based Schiff base copper(II) complexes were synthesized and their interactions with DNA were studied. These complexes showed substantial in vitro cytotoxic effects against various cancer cell lines, indicating their potential in cancer therapy (Paul et al., 2015).

Synthesis and Structural Studies

• The synthesis and crystal structure of ethyl benzimidazole-2-yl phosphonate were investigated, providing valuable insights into the molecular structure of benzimidazole derivatives, which is essential for their application in drug design and other scientific fields (Hu et al., 2010).